Cas no 1339481-66-1 (2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide)

• Product Name: 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide
• CAS No: 1339481-66-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5913343
• PubChem ID: 63107389
• Update Time: 2025-05-19

2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS012408218
• 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide
• EN300-1146259
• 1339481-66-1

• Inchi： 1S/C10H18N2O3/c13-10(7-15-9-5-11-6-9)12-8-1-3-14-4-2-8/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： COZWBGOVGXGUGM-UHFFFAOYSA-N
• SMILES： O(CC(NC1CCOCC1)=O)C1CNC1

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide

Introduction to 2-(Azetidin-3-Yloxy)-N-(Oxan-4-Yl)Acetamide (CAS No. 1339481-66-1)

2-(Azetidin-3-yloxy)-N-(oxan-4-yl)acetamide is a compound with the CAS registry number 1339481-66-1, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its unique structural features, which include an azetidine ring and an oxane (tetrahydropyran) moiety. The compound's structure has been extensively studied, and its potential applications in drug design and development have been explored in recent research.

The synthesis of 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have optimized the synthetic pathways to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced spectroscopic techniques, such as NMR and MS, has been instrumental in confirming the compound's structure and purity.

Recent studies have highlighted the pharmacological properties of 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide, particularly its ability to modulate key biological targets. For instance, investigations into its antimicrobial activity have revealed promising results against a range of bacterial and fungal pathogens. Additionally, research into its anti-inflammatory properties has shown potential for use in treating inflammatory diseases. These findings underscore the compound's versatility and its potential as a lead molecule in drug discovery.

The structural flexibility of 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide allows for further chemical modifications to enhance its bioavailability and efficacy. Researchers are currently exploring various analogs by introducing functional groups at strategic positions on the molecule. These modifications aim to improve the compound's solubility, stability, and targeting capabilities, making it more suitable for therapeutic applications.

In terms of applications, 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide has shown promise in several areas, including infectious disease treatment, inflammation management, and cancer therapy. Its ability to interact with specific cellular pathways makes it a valuable tool for studying complex biological systems. Furthermore, its structural similarity to other bioactive compounds suggests that it could serve as a template for designing more potent drugs with fewer side effects.

The development of efficient analytical methods for detecting and quantifying 2-(azetidin-3-yloxy)-N-(oxan-4-yl)acetamide in biological samples has also been a focus of recent research. Techniques such as HPLC and LCMS have been employed to monitor the compound's pharmacokinetics and tissue distribution in preclinical models. These studies provide critical insights into the compound's behavior within living systems, paving the way for future clinical trials.

In conclusion, 2-(azetidin-3-yloxy)-N-(oxan-4-Yl)Acetamide (CAS No. 1339481-66-1) represents a compelling example of how modern chemical synthesis and pharmacological research can converge to yield innovative compounds with significant therapeutic potential. As ongoing studies continue to uncover new aspects of this molecule's properties and applications, it remains at the forefront of scientific exploration in the chemical sciences.